Cas no 1854928-18-9 (2-(3-Hydroxyazetidin-1-yl)benzaldehyde)
2-(3-Hydroxyazetidin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-725744
- 2-(3-Hydroxyazetidin-1-yl)benzaldehyde
- 1854928-18-9
-
- Inchi: 1S/C10H11NO2/c12-7-8-3-1-2-4-10(8)11-5-9(13)6-11/h1-4,7,9,13H,5-6H2
- InChI Key: BLPXEYNJWOATKK-UHFFFAOYSA-N
- SMILES: OC1CN(C2C=CC=CC=2C=O)C1
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.5Ų
2-(3-Hydroxyazetidin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725744-1.0g |
2-(3-hydroxyazetidin-1-yl)benzaldehyde |
1854928-18-9 | 1g |
$0.0 | 2023-06-07 |
2-(3-Hydroxyazetidin-1-yl)benzaldehyde Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-(3-Hydroxyazetidin-1-yl)benzaldehyde
2-(3-Hydroxyazetidin-1-yl)benzaldehyde: A Promising Compound in Medicinal Chemistry
2-(3-Hydroxyazetidin-1-yl)benzaldehyde, with the CAS number 1854928-18-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The presence of a hydroxyl group and an aldehyde functional group in its structure imparts distinctive chemical and biological properties, making it a valuable candidate for various research and development activities.
The chemical structure of 2-(3-Hydroxyazetidin-1-yl)benzaldehyde consists of a benzaldehyde moiety attached to a 3-hydroxyazetidine ring. The benzaldehyde group is known for its reactivity and ability to participate in various chemical reactions, while the 3-hydroxyazetidine ring provides additional functional groups that can be modified to enhance the compound's pharmacological properties. This combination of functional groups makes 2-(3-Hydroxyazetidin-1-yl)benzaldehyde an attractive scaffold for the design and synthesis of new drugs.
Recent studies have explored the biological activities of 2-(3-Hydroxyazetidin-1-yl)benzaldehyde and its derivatives. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Hydroxyazetidin-1-yl)benzaldehyde exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key enzymes implicated in epigenetic regulation and cancer progression. The ability to modulate HDAC activity makes this compound a promising lead for the development of anti-cancer therapeutics.
In addition to its anti-cancer potential, 2-(3-Hydroxyazetidin-1-yl)benzaldehyde has also shown promise in neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 2-(3-Hydroxyazetidin-1-yl)benzaldehyde could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic accessibility of 2-(3-Hydroxyazetidin-1-yl)benzaldehyde is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been reported, allowing for the scalable production of this compound and its derivatives. One such method involves the reaction of 3-hydroxyazetidine with benzaldehyde under mild conditions, yielding high yields and purity. The ease of synthesis facilitates further optimization and modification of the compound, enabling researchers to explore a wide range of structural variations.
The pharmacokinetic properties of 2-(3-Hydroxyazetidin-1-yl)benzaldehyde have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. Its good oral bioavailability and low toxicity make it a viable candidate for preclinical and clinical studies.
In conclusion, 2-(3-Hydroxyazetidin-1-yl)benzaldehyde, with CAS number 1854928-18-9, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, synthetic accessibility, and favorable pharmacokinetic properties position it as a valuable scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.
1854928-18-9 (2-(3-Hydroxyazetidin-1-yl)benzaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)